REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH2:10][CH2:11][C:12](O)=[O:13])[CH:7]=[CH:8][CH:9]=1)([O-:3])=[O:2].O1CCCC1.B.O.Cl>O1CCCC1>[N+:1]([C:4]1[CH:5]=[C:6]([CH2:10][CH2:11][CH2:12][OH:13])[CH:7]=[CH:8][CH:9]=1)([O-:3])=[O:2] |f:1.2|
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)CCC(=O)O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O1CCCC1.B
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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7.25 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Type
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CUSTOM
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Details
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The mixture was stirred under ice-
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooling
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Type
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TEMPERATURE
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Details
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cooling for 30 min
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Duration
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30 min
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Type
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ADDITION
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Details
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was added
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Type
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EXTRACTION
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Details
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The mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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washed with water, saturated aqueous sodium hydrogen carbonate solution and saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel chromatography
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Reaction Time |
2.5 h |
Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)CCCO
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Type | Value | Analysis |
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AMOUNT: MASS | 220 mg | |
YIELD: CALCULATEDPERCENTYIELD | 23.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |